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Compound of Interest

Compound Name: Erucyl alcohol

Cat. No.: B1231324 Get Quote

Disclaimer: Despite a comprehensive search of publicly available scientific literature and safety

data repositories, specific quantitative toxicity data for erucyl alcohol, such as LD50 values,

detailed irritation scores, and results from genotoxicity, carcinogenicity, and reproductive

toxicity studies, are not readily available. The following guide provides a framework for the

toxicological assessment of erucyl alcohol based on standard regulatory guidelines and

presents the available data on its physical and chemical properties. This document is intended

for researchers, scientists, and drug development professionals to understand the required

safety evaluation for a substance of this class.

Chemical and Physical Properties
Erucyl alcohol, also known as (Z)-docos-13-en-1-ol, is a long-chain unsaturated fatty alcohol.

[1][2][3][4] Its properties make it useful in various industrial applications, including as a

lubricant, surfactant, and in the manufacturing of plastics and textiles.[1][3]
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Property Value Source

Chemical Formula C22H44O [2][4]

Molecular Weight 324.59 g/mol [4][5]

CAS Number 629-98-1 [3][4]

EC Number 211-122-0 [3]

Appearance White, soft solid [1][3]

Odor Almost odorless [1][3]

Melting Point 33-35 °C [3][5]

Boiling Point 225 °C @ 5 mmHg [3]

Flash Point 123.4 °C [3][5]

Solubility

Soluble in alcohol and most

organic solvents; low solubility

in water.

[1][2][5]

Density 0.847 g/cm³ [3]

Refractive Index 1.463 [3]

Toxicological Profile
A comprehensive toxicological assessment is crucial for any chemical intended for industrial

use or as a component in consumer products or pharmaceuticals. The following sections

outline the standard battery of tests required to evaluate the safety of a substance like erucyl
alcohol. The experimental protocols are based on internationally accepted OECD

(Organisation for Economic Co-operation and Development) guidelines.

Acute Toxicity
Acute toxicity studies are designed to determine the potential adverse effects of a single or

short-term exposure to a substance. These studies help in classifying the substance for

labeling and in determining the need for precautionary measures.
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Experimental Protocol:

Oral Toxicity (OECD 423): A single dose of the substance is administered orally to rats.

Animals are observed for mortality and clinical signs of toxicity for up to 14 days. The LD50

(Lethal Dose, 50%) is calculated, which is the dose expected to cause death in 50% of the

test animals.

Dermal Toxicity (OECD 402): The substance is applied to the shaved skin of rabbits or rats

for 24 hours. Observations for mortality and signs of toxicity are made for 14 days.

Inhalation Toxicity (OECD 403): Animals are exposed to the substance in the form of a vapor,

dust, or aerosol for a specified period, typically 4 hours. Observations for toxicity and

mortality are conducted for 14 days.

Test Species Route Result

Acute Oral Toxicity

(LD50)
Rat Oral No data available

Acute Dermal Toxicity

(LD50)
Rabbit/Rat Dermal No data available

Acute Inhalation

Toxicity (LC50)
Rat Inhalation No data available

Irritation and Corrosivity
These tests evaluate the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) damage to the skin and eyes upon contact.

Experimental Protocol:

Skin Irritation/Corrosion (OECD 404): A small amount of the substance is applied to the

shaved skin of a rabbit for a defined period (e.g., 4 hours). The site is then observed for

signs of erythema (redness) and edema (swelling) at specific intervals (e.g., 1, 24, 48, and

72 hours) and scored.[6][7][8][9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg404.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Irritation/Corrosion (OECD 405): A single dose of the substance is applied to the

conjunctival sac of one eye of a rabbit. The eye is examined for lesions of the cornea, iris,

and conjunctiva at specific time points.[4][11][12][13][14]

Test Species Result

Skin Irritation Rabbit No data available

Eye Irritation Rabbit No data available

Sensitization
Sensitization is an allergic response that occurs after repeated exposure to a substance.

Experimental Protocol:

Skin Sensitization (OECD 429 - Local Lymph Node Assay, LLNA): The test substance is

applied to the ears of mice for three consecutive days. The proliferation of lymphocytes in the

draining auricular lymph nodes is measured as an indicator of a sensitization response.[15]

[16][17][18][19]

Test Species Result

Skin Sensitization (LLNA) Mouse No data available

Repeated Dose Toxicity
These studies assess the effects of long-term, repeated exposure to a substance.

Experimental Protocol:

Subchronic Oral Toxicity (OECD 408): The substance is administered daily in the diet or by

gavage to rodents for 90 days. Effects on body weight, food consumption, clinical signs,

hematology, clinical chemistry, and organ pathology are evaluated.
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Test Duration Species Route Result

Repeated Dose

Toxicity
90-day Rat Oral No data available

Genotoxicity
Genotoxicity tests are performed to identify substances that can cause damage to genetic

material (DNA), which may lead to cancer or heritable defects.

Experimental Protocol:

Ames Test (OECD 471): This is a bacterial reverse mutation assay that tests the ability of a

substance to induce mutations in several strains of Salmonella typhimurium.

In Vitro Chromosome Aberration Test (OECD 473): Mammalian cells in culture are exposed

to the test substance, and then examined for chromosomal damage.[3][5][20][21][22]

In Vivo Micronucleus Test (OECD 474): Rodents are treated with the substance, and their

bone marrow or peripheral blood cells are examined for micronuclei, which are small nuclei

that form around chromosome fragments or whole chromosomes that were not incorporated

into the main nucleus during cell division.[23][24][25][26][27]

Test System Result

Ames Test Bacterial No data available

In Vitro Chromosome

Aberration
Mammalian Cells No data available

In Vivo Micronucleus Test Rodent No data available

Carcinogenicity
Carcinogenicity studies are long-term studies designed to evaluate the potential of a substance

to cause cancer.

Experimental Protocol (OECD 451):
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The substance is administered daily to rodents for the majority of their lifespan (e.g., 2 years

for rats). Animals are monitored for the development of tumors.

Test Species Result

Carcinogenicity Rat, Mouse No data available

Reproductive and Developmental Toxicity
These studies assess the potential of a substance to interfere with reproduction and normal

development.

Experimental Protocol:

Prenatal Developmental Toxicity (OECD 414): Pregnant female animals are dosed with the

substance during the period of organogenesis. The dams and fetuses are examined for

adverse effects.[28][29][30]

Two-Generation Reproduction Toxicity (OECD 416): The substance is administered to two

generations of animals to assess its effects on all phases of reproduction.[29][31][32]

Test Species Result

Reproductive/Developmental

Toxicity
Rat No data available

Ecotoxicity
The environmental fate and effects of a chemical are critical for a comprehensive safety

assessment.

Biodegradability
Experimental Protocol (OECD 301):

A series of methods are used to determine the ready biodegradability of a substance in an

aerobic aqueous medium. These tests measure the disappearance of the chemical or the
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amount of carbon dioxide produced over a 28-day period.[33][34][35][36][37]

Test Result

Ready Biodegradability No data available

Aquatic Toxicity
Experimental Protocol:

Acute toxicity to fish (OECD 203), daphnia (OECD 202), and algae (OECD 201): These tests

determine the concentration of a substance that is lethal to 50% of fish (LC50) or that causes

a 50% reduction in mobility of daphnia or growth of algae (EC50) over a short period.

Test Species Result

Acute Fish Toxicity (LC50) e.g., Rainbow trout No data available

Acute Daphnia Toxicity (EC50) Daphnia magna No data available

Algae Growth Inhibition (EC50)
e.g., Scenedesmus

subspicatus
No data available

Hazard Identification and Handling
Based on the available information, erucyl alcohol is considered combustible.[1][3] Standard

safe handling procedures for industrial chemicals should be followed.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[20]

Skin Protection: Wear chemical-resistant gloves and protective clothing.[20]

Respiratory Protection: In case of insufficient ventilation or dust formation, wear a suitable

respirator.[20]

Handling and Storage:
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Handle in a well-ventilated area.[20]

Avoid contact with skin and eyes.[20]

Avoid formation of dust and aerosols.[20]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[20]

First Aid Measures:

Inhalation: Move to fresh air.[20]

Skin Contact: Wash off with soap and plenty of water.[20]

Eye Contact: Rinse with pure water for at least 15 minutes.[20]

Ingestion: Rinse mouth with water. Do not induce vomiting.[20]

In all cases of exposure, seek medical attention if symptoms persist.[20]

Visualizations
The following diagrams illustrate typical workflows and conceptual relationships relevant to the

safety assessment of a chemical like erucyl alcohol.
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Phase 1: Data Gathering & Initial Assessment

Phase 2: In Vitro Testing

Phase 3: In Vivo Testing (if necessary)

Phase 4: Risk Assessment
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Caption: General workflow for toxicological assessment.
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Caption: Hypothetical signaling pathway modulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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